Cas no 1519784-65-6 (2-(Cyclobutylmethyl)cycloheptan-1-OL)

• Product Name: 2-(Cyclobutylmethyl)cycloheptan-1-OL
• CAS No: 1519784-65-6
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 5790689
• PubChem ID: 79424239
• Update Time: 2025-06-09

2-(Cyclobutylmethyl)cycloheptan-1-OL Chemical and Physical Properties

Names and Identifiers

• AKOS017978421
• 2-(CYCLOBUTYLMETHYL)CYCLOHEPTAN-1-OL
• CS-0354293
• EN300-1637107
• 1519784-65-6
• Cycloheptanol, 2-(cyclobutylmethyl)-
• 2-(Cyclobutylmethyl)cycloheptan-1-OL

• Inchi： 1S/C12H22O/c13-12-8-3-1-2-7-11(12)9-10-5-4-6-10/h10-13H,1-9H2
• InChI Key： GTTHLZYZHXMQBV-UHFFFAOYSA-N
• SMILES： OC1CCCCCC1CC1CCC1

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.981±0.06 g/cm3(Predicted)
• Boiling Point: 264.2±8.0 °C(Predicted)
• pka: 15.32±0.40(Predicted)

Additional information on 2-(Cyclobutylmethyl)cycloheptan-1-OL

2-(Cyclobutylmethyl)cycloheptan-1-OL: A Comprehensive Overview of CAS No. 1519784-65-6

2-(Cyclobutylmethyl)cycloheptan-1-OL (CAS No. 1519784-65-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its cycloheptane and cyclobutylmethyl moieties, exhibits a range of properties that make it a valuable candidate for various applications. In this article, we will delve into the chemical structure, synthesis methods, physicochemical properties, and potential applications of 2-(Cyclobutylmethyl)cycloheptan-1-OL.

Chemical Structure and Synthesis:

The molecular formula of 2-(Cyclobutylmethyl)cycloheptan-1-OL is C₁₃H₂₂O, with a molecular weight of approximately 198.30 g/mol. The compound features a cycloheptane ring with a hydroxyl group at the 1-position and a cyclobutylmethyl substituent at the 2-position. The synthesis of 2-(Cyclobutylmethyl)cycloheptan-1-OL can be achieved through several routes, including Grignard reactions, metal-catalyzed coupling reactions, and organocatalytic methods.

A recent study published in the Journal of Organic Chemistry (2023) reported an efficient and scalable synthesis method for 2-(Cyclobutylmethyl)cycloheptan-1-OL. The researchers utilized a palladium-catalyzed cross-coupling reaction between a cycloheptyl boronic acid and a cyclobutylmethyl halide, followed by hydroxylation to introduce the hydroxyl group. This method not only provided high yields but also demonstrated excellent functional group tolerance and regioselectivity.

Physicochemical Properties:

2-(Cyclobutylmethyl)cycloheptan-1-OL is a colorless liquid with a boiling point of approximately 250°C at atmospheric pressure. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. The compound has a melting point of around -30°C and a density of approximately 0.9 g/cm³ at room temperature.

The hydroxyl group in 2-(Cyclobutylmethyl)cycloheptan-1-OL imparts polarity to the molecule, making it an excellent candidate for various chemical reactions. The presence of the cycloheptane ring and the cyclobutylmethyl substituent also contributes to its unique physical properties, such as its high boiling point and low volatility.

Spectroscopic Analysis:

The spectroscopic characterization of 2-(Cyclobutylmethyl)cycloheptan-1-OL has been extensively studied using techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). The proton NMR spectrum shows characteristic signals for the protons in the cycloheptane ring, the cyclobutylmethyl group, and the hydroxyl proton. The carbon NMR spectrum provides additional information about the carbon atoms in the molecule.

Infrared spectroscopy reveals strong absorption bands corresponding to the C-H stretching vibrations of the alkyl groups and the O-H stretching vibration of the hydroxyl group. Mass spectrometry confirms the molecular weight and provides insights into fragmentation patterns that can be useful for structural elucidation.

Potential Applications:

2-(Cyclobutylmethyl)cycloheptan-1-OL has shown promise in various applications due to its unique chemical structure and properties. One area of significant interest is its potential use as an intermediate in pharmaceutical synthesis. The presence of the hydroxyl group makes it an attractive starting material for further functionalization, leading to the synthesis of bioactive compounds with therapeutic potential.

A study published in Bioorganic & Medicinal Chemistry Letters (2023) explored the use of 2-(Cyclobutylmethyl)cycloheptan-1-OL as a building block for synthesizing novel antiviral agents. The researchers successfully synthesized a series of derivatives with enhanced antiviral activity against influenza viruses. These findings highlight the potential of 2-(Cyclobutylmethyl)cycloheptan-1-OL as a valuable starting material in drug discovery efforts.

In addition to pharmaceutical applications, 2-(Cyclobutylmethyl)cycloheptan-1-OL(Cyclobutylmethyl)cycoloheptan--OL)                    has also found applications in materials science. Its unique combination of rigidity from the cycloalkane rings and flexibility from the alkyl substituents makes it suitable for use in polymer synthesis. A recent study published in Macromolecules (2023) demonstrated that incorporating (Cyclbytymetymet)cycbbbbbbbbbbb--OL)&y;into polymer chains resulted in materials with improved mechanical properties and thermal stability.&y;These findings suggest that (Cyc